molecular formula C13H14N2O4S B227935 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid

4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid

Cat. No. B227935
M. Wt: 294.33 g/mol
InChI Key: NAMFKQQRNNDYLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid, also known as DTBG, is a small molecule inhibitor that has been widely used in scientific research. It has shown potential in inhibiting the activity of a variety of enzymes, including glycosidases, proteases, and kinases.

Mechanism Of Action

4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid inhibits enzyme activity by binding to the active site of the enzyme, preventing substrate binding and catalysis. It has been shown to be a competitive inhibitor for many enzymes, meaning that it competes with the substrate for binding to the active site. 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has also been shown to be a reversible inhibitor, meaning that its inhibition can be overcome by increasing the substrate concentration.
Biochemical and Physiological Effects:
4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of glycosidases, which are enzymes involved in the breakdown of complex carbohydrates. This inhibition can lead to the accumulation of complex carbohydrates in the cell, which can have downstream effects on cellular signaling and metabolism. 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has also been shown to inhibit the activity of proteases, which are enzymes involved in the breakdown of proteins. This inhibition can lead to the accumulation of misfolded proteins in the cell, which can contribute to the development of neurodegenerative disorders. 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has also been shown to inhibit the activity of kinases, which are enzymes involved in cellular signaling pathways. This inhibition can lead to changes in cellular signaling and gene expression.

Advantages And Limitations For Lab Experiments

4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has several advantages for lab experiments. It is a small molecule inhibitor that is relatively easy to synthesize and purify. It has also been shown to be a versatile inhibitor for a wide range of enzymes, making it a useful tool for studying enzyme function and inhibition. However, there are also limitations to using 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid in lab experiments. Its inhibition is reversible, meaning that its effects may be transient and difficult to study over long periods of time. Additionally, 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has been shown to have off-target effects on some enzymes, which can complicate data interpretation.

Future Directions

There are several future directions for the use of 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid in scientific research. One potential direction is the development of more potent and selective inhibitors based on the structure of 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid. This could lead to the development of more effective therapies for diseases such as cancer and neurodegenerative disorders. Another potential direction is the use of 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid in combination with other inhibitors or therapies to enhance their effects. Finally, the use of 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid in animal models of disease could provide valuable insights into the role of specific enzymes in disease states.

Synthesis Methods

4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid can be synthesized using a multi-step process involving the reaction of 4-nitrobenzoic acid with thiourea followed by reduction and acylation. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has been extensively used in scientific research as a tool to study the function and inhibition of various enzymes. It has been shown to inhibit the activity of glycosidases, proteases, and kinases, making it a versatile inhibitor for a wide range of enzymes. 4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid has also been used to study the role of specific enzymes in disease states, such as cancer and neurodegenerative disorders.

properties

Product Name

4-[(2,4-Dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid

Molecular Formula

C13H14N2O4S

Molecular Weight

294.33 g/mol

IUPAC Name

4-[(2,4-dioxo-3-propyl-1,3-thiazolidin-5-yl)amino]benzoic acid

InChI

InChI=1S/C13H14N2O4S/c1-2-7-15-11(16)10(20-13(15)19)14-9-5-3-8(4-6-9)12(17)18/h3-6,10,14H,2,7H2,1H3,(H,17,18)

InChI Key

NAMFKQQRNNDYLX-UHFFFAOYSA-N

SMILES

CCCN1C(=O)C(SC1=O)NC2=CC=C(C=C2)C(=O)O

Canonical SMILES

CCCN1C(=O)C(SC1=O)NC2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.